Cas no 1356054-66-4 (1-(4-Fluorophenyl)-4-iodo-1H-pyrazolo[3,4-B]pyridine)

• Product Name: 1-(4-Fluorophenyl)-4-iodo-1H-pyrazolo[3,4-B]pyridine
• CAS No: 1356054-66-4
• MF: C₁₂H₇FIN₃
• MW: 339.106957674026
• CID: 4827373
• Update Time: 2025-11-06

1-(4-Fluorophenyl)-4-iodo-1H-pyrazolo[3,4-B]pyridine Chemical and Physical Properties

Names and Identifiers

• 1-(4-FLUOROPHENYL)-4-IODO-1H-PYRAZOLO[3,4-B]PYRIDINE
• 1-(4-fluorophenyl)-4-iodopyrazolo[3,4-b]pyridine
• 1-(4-Fluorophenyl)-4-iodo-1H-pyrazolo[3,4-B]pyridine

• Inchi： 1S/C12H7FIN3/c13-8-1-3-9(4-2-8)17-12-10(7-16-17)11(14)5-6-15-12/h1-7H
• InChI Key： PCDNJPXIKCWEFM-UHFFFAOYSA-N
• SMILES： IC1C=CN=C2C=1C=NN2C1C=CC(=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 271
• XLogP3: 3.2
• Topological Polar Surface Area: 30.7

Additional information on 1-(4-Fluorophenyl)-4-iodo-1H-pyrazolo[3,4-B]pyridine

Comprehensive Overview of 1-(4-Fluorophenyl)-4-iodo-1H-pyrazolo[3,4-B]pyridine (CAS No. 1356054-66-4)

The compound 1-(4-Fluorophenyl)-4-iodo-1H-pyrazolo[3,4-B]pyridine (CAS No. 1356054-66-4) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the pyrazolo[3,4-B]pyridine core and the presence of both fluorine and iodine substituents, make it a valuable intermediate for drug discovery and advanced material applications. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the scientific community has shown increasing interest in fluorinated and iodinated compounds due to their enhanced bioavailability and radiopharmaceutical potential. The 4-fluorophenyl moiety in this molecule contributes to improved metabolic stability, while the iodo substitution offers opportunities for further functionalization via cross-coupling reactions. This dual functionality aligns with current trends in precision medicine and theranostic development, where molecular probes serve both diagnostic and therapeutic purposes.

The synthesis of 1-(4-Fluorophenyl)-4-iodo-1H-pyrazolo[3,4-B]pyridine typically involves multi-step organic transformations, with careful attention to regioselectivity given the potential for isomer formation. Analytical characterization often employs advanced techniques such as NMR spectroscopy (particularly 19F NMR and 13C NMR), mass spectrometry, and X-ray crystallography to confirm the molecular structure. These analytical approaches are crucial for quality control in pharmaceutical development, addressing common researcher queries about compound verification methods.

From a drug discovery perspective, the pyrazolo[3,4-B]pyridine scaffold has demonstrated remarkable versatility as a privileged structure in medicinal chemistry. Computational studies suggest that derivatives of this core can achieve optimal binding interactions with various biological targets, particularly protein kinases involved in cell signaling pathways. The incorporation of halogen atoms (fluorine and iodine) enhances these interactions through halogen bonding, a phenomenon increasingly recognized in rational drug design.

Material scientists have also explored applications of this compound in organic electronics and coordination chemistry. The electron-withdrawing nature of the fluorine atom and the heavy atom effect of iodine can influence photophysical properties, making it potentially useful in OLED materials or as a ligand for transition metal catalysts. These applications respond to growing industrial interest in sustainable chemistry solutions and energy-efficient technologies.

Stability studies indicate that proper storage conditions (typically under inert atmosphere at low temperatures) are essential for maintaining the integrity of CAS No. 1356054-66-4. Researchers frequently inquire about handling protocols, to which standard organic compound precautions apply - protection from light and moisture being particularly important for this iodinated species. The compound's solubility profile (generally soluble in polar organic solvents like DMSO or DMF but poorly soluble in water) informs its practical applications in various research settings.

Recent patent literature reveals growing intellectual property activity surrounding pyrazolo[3,4-B]pyridine derivatives, particularly in oncology and CNS disorders. This underscores the compound's relevance to current pharmaceutical development priorities. The presence of both fluorine and iodine in the same molecule offers unique opportunities for structure-activity relationship studies and lead optimization processes that dominate modern drug discovery workflows.

From a synthetic chemistry perspective, the 4-iodo position serves as an excellent handle for further derivatization via palladium-catalyzed cross-coupling reactions, a topic of perpetual interest in organic synthesis forums. This feature makes the compound particularly valuable for combinatorial chemistry approaches and high-throughput screening libraries. The development of novel coupling methodologies for such systems remains an active area of research, as evidenced by frequent publications in top-tier chemistry journals.

Environmental and safety assessments of 1-(4-Fluorophenyl)-4-iodo-1H-pyrazolo[3,4-B]pyridine follow standard protocols for research chemicals. While not classified as hazardous under normal laboratory conditions, proper waste disposal procedures for halogenated compounds should be observed. These considerations align with the pharmaceutical industry's increasing focus on green chemistry principles and process sustainability metrics.

The commercial availability of CAS No. 1356054-66-4 through specialty chemical suppliers has facilitated its adoption in various research programs. Pricing and scalability information frequently appear in search queries, reflecting the practical considerations of academic and industrial researchers. Current market trends suggest growing demand for such high-value building blocks as pharmaceutical R&D investment continues to rise globally.

Future research directions for this compound class may include exploration of its biological activity profiles, development of more efficient synthetic routes, and investigation of novel applications in materials science. The intersection of these disciplines represents one of the most dynamic frontiers in contemporary chemical research, making 1-(4-Fluorophenyl)-4-iodo-1H-pyrazolo[3,4-B]pyridine a compound of enduring scientific interest and practical value.